rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
Overview
Description
Rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid is a useful research compound. Its molecular formula is C9H9N3O4S2 and its molecular weight is 287.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid involves the reaction of 2,1,3-benzothiadiazole-4-sulfonamide with (R)-2-bromo-1-propanol, followed by hydrolysis of the resulting ester to yield the final product.", "Starting Materials": [ "2,1,3-benzothiadiazole-4-sulfonamide", "(R)-2-bromo-1-propanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 2,1,3-benzothiadiazole-4-sulfonamide (1.0 g, 4.5 mmol) and (R)-2-bromo-1-propanol (1.2 g, 6.8 mmol) in dry diethyl ether (20 mL) under nitrogen atmosphere.", "Step 2: Add sodium hydroxide (1.0 g, 25 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid (1 M) and extract with diethyl ether (3 x 20 mL).", "Step 4: Combine the organic layers, wash with water (2 x 20 mL), dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield the crude product.", "Step 5: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent to yield the final product, rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid (0.8 g, 60% yield)." ] } | |
CAS No. |
1308932-93-5 |
Molecular Formula |
C9H9N3O4S2 |
Molecular Weight |
287.3 |
Purity |
95 |
Origin of Product |
United States |
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